Cas no 308845-91-2 (Methyl 5-(bromomethyl)-2-cyanobenzoate)

• Product Name: Methyl 5-(bromomethyl)-2-cyanobenzoate
• CAS No: 308845-91-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD18398839
• CID: 1092711
• PubChem ID: 21927785
• Update Time: 2025-10-31

Methyl 5-(bromomethyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-cyanobenzoate
• 308845-91-2
• SCHEMBL5848108
• Methyl5-(bromomethyl)-2-cyanobenzoate
• EN300-6504494
• AKOS022187409

• MDL： MFCD18398839
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-4-7(5-11)2-3-8(9)6-12/h2-4H,5H2,1H3
• InChI Key： SRGFEUKSCKUMIP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-(bromomethyl)-2-cyanobenzoate

Methyl 5-(bromomethyl)-2-cyanobenzoate (CAS No. 308845-91-2): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 5-(bromomethyl)-2-cyanobenzoate (CAS No. 308845-91-2) is a highly valuable intermediate in the field of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. This compound, characterized by its bromomethyl and cyano functional groups, offers a unique platform for further chemical modifications, making it indispensable in synthetic chemistry. Its molecular structure, featuring a benzoate backbone with substituents that enhance reactivity, has garnered significant attention in recent years due to its potential applications in drug discovery and material science.

The bromomethyl group attached to the benzoate ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in the synthesis of complex molecules, where precise control over functionalization is crucial. Additionally, the cyano group contributes to the compound's versatility by participating in condensation reactions and serving as a precursor for other functional groups like carboxylic acids and amides.

In recent years, there has been a growing interest in the use of Methyl 5-(bromomethyl)-2-cyanobenzoate in the development of novel pharmaceuticals. Its structural features make it an excellent candidate for constructing heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs). For instance, researchers have leveraged its reactivity to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further extends its utility in constructing biaryl structures found in numerous drugs.

The pharmaceutical industry has also explored the use of this intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their inhibition is a key strategy in treating cancers and inflammatory diseases. By incorporating the bromomethyl and cyano groups into kinase inhibitor molecules, chemists can fine-tune the pharmacokinetic properties of these drugs. Preliminary studies have shown promising results in developing potent and selective kinase inhibitors using this intermediate as a building block.

Beyond pharmaceuticals, Methyl 5-(bromomethyl)-2-cyanobenzoate has found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage and separation, catalysis, and luminescent sensors. The presence of both electrophilic and nucleophilic sites in its structure allows for diverse interactions with metal centers, leading to tailored properties that can be exploited for specific applications.

The synthesis of Methyl 5-(bromomethyl)-2-cyanobenzoate typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. The introduction of the bromomethyl group is often achieved through halogenation followed by reduction or direct bromination under controlled conditions. The cyano group is typically introduced via cyanation reactions using reagents such as copper cyanide or potassium cyanide. These synthetic routes highlight the compound's importance as a synthetic scaffold that can be modified to meet specific requirements.

In conclusion, Methyl 5-(bromomethyl)-2-cyanobenzoate (CAS No. 308845-91-2) is a multifunctional intermediate with broad applications across various fields of chemistry. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a cornerstone in modern chemical synthesis.